Cas no 2229246-68-6 (2-(1H-indol-7-yl)butanedioic acid)

2-(1H-Indol-7-yl)butanedioic acid is a substituted indole derivative featuring a succinic acid moiety at the 7-position of the indole ring. This compound is of interest in organic synthesis and medicinal chemistry due to its bifunctional structure, which combines the aromatic indole scaffold with a dicarboxylic acid group. The indole core provides a versatile platform for further derivatization, while the butanedioic acid moiety enhances solubility and potential for salt formation. Its structural features make it a valuable intermediate for the development of biologically active molecules, particularly in the study of neurotransmitter analogs or enzyme inhibitors. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity and identity verification.
2-(1H-indol-7-yl)butanedioic acid structure
2229246-68-6 structure
Product Name:2-(1H-indol-7-yl)butanedioic acid
CAS No:2229246-68-6
MF:C12H11NO4
MW:233.220043420792
CID:6031141
PubChem ID:165965405
Update Time:2025-09-28

2-(1H-indol-7-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-indol-7-yl)butanedioic acid
    • EN300-1770862
    • 2229246-68-6
    • Inchi: 1S/C12H11NO4/c14-10(15)6-9(12(16)17)8-3-1-2-7-4-5-13-11(7)8/h1-5,9,13H,6H2,(H,14,15)(H,16,17)
    • InChI Key: STIWIGPNQBZJME-UHFFFAOYSA-N
    • SMILES: OC(C(CC(=O)O)C1C=CC=C2C=CNC=12)=O

Computed Properties

  • Exact Mass: 233.06880783g/mol
  • Monoisotopic Mass: 233.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 90.4Ų

2-(1H-indol-7-yl)butanedioic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1770862-0.05g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
0.05g
$900.0 2023-09-20
Enamine
EN300-1770862-0.1g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
0.1g
$943.0 2023-09-20
Enamine
EN300-1770862-0.25g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
0.25g
$985.0 2023-09-20
Enamine
EN300-1770862-0.5g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
0.5g
$1027.0 2023-09-20
Enamine
EN300-1770862-1.0g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
1g
$1070.0 2023-05-23
Enamine
EN300-1770862-2.5g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
2.5g
$2100.0 2023-09-20
Enamine
EN300-1770862-5.0g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
5g
$3105.0 2023-05-23
Enamine
EN300-1770862-10.0g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
10g
$4606.0 2023-05-23
Enamine
EN300-1770862-1g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
1g
$1070.0 2023-09-20
Enamine
EN300-1770862-5g
2-(1H-indol-7-yl)butanedioic acid
2229246-68-6
5g
$3105.0 2023-09-20

Additional information on 2-(1H-indol-7-yl)butanedioic acid

Research Brief on 2-(1H-indol-7-yl)butanedioic acid (CAS: 2229246-68-6): Recent Advances and Applications

2-(1H-indol-7-yl)butanedioic acid (CAS: 2229246-68-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indole and succinic acid moieties, exhibits promising biological activities, particularly in the modulation of metabolic pathways and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent and a biochemical tool, shedding light on its mechanism of action and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(1H-indol-7-yl)butanedioic acid as an inhibitor of key enzymes involved in inflammatory pathways. The research demonstrated that this compound effectively targets cyclooxygenase-2 (COX-2) with high selectivity, reducing inflammation in preclinical models. The study also highlighted its favorable pharmacokinetic properties, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in cancer therapy. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-(1H-indol-7-yl)butanedioic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with colorectal cancer. The mechanism involves the disruption of mitochondrial function and induction of apoptosis, making it a candidate for further investigation in oncology.

The synthesis and optimization of 2-(1H-indol-7-yl)butanedioic acid have also been a focus of recent studies. Advances in synthetic methodologies, including green chemistry approaches, have improved the yield and purity of this compound, facilitating its use in large-scale applications. Researchers have also developed derivatives with enhanced bioavailability and target specificity, expanding its potential therapeutic applications.

Looking ahead, the versatility of 2-(1H-indol-7-yl)butanedioic acid positions it as a valuable tool in chemical biology and drug development. Ongoing research aims to elucidate its interactions with other biological targets and explore its utility in treating metabolic disorders and neurodegenerative diseases. With its multifaceted biological activities and structural adaptability, this compound continues to be a focal point of innovation in the pharmaceutical industry.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent